Cas no 1261607-49-1 (4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261607-49-1
• MF: C₁₁H₄Cl₄N₂O₂
• MW: 337.973658561707
• CID: 4970016
• Update Time: 2025-11-05

4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4N2O2/c12-7-2-9(14)8(13)1-5(7)6-3-16-4-10(11(6)15)17(18)19/h1-4H
• InChI Key： UUICLMMNKNHNAQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=C(C(=CC=1Cl)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 4.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine

Introduction to 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261607-49-1)

4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine, identified by the CAS number 1261607-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic pyridines, a category known for its diverse applications in medicinal chemistry. The structural features of this molecule, including its chloro and nitro substituents, contribute to its unique reactivity and potential utility in synthetic chemistry.

The synthesis of 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The presence of multiple chlorine atoms on the aromatic ring enhances its electron-withdrawing properties, making it a valuable intermediate in the construction of more complex molecular architectures. This characteristic is particularly relevant in the development of novel pharmaceuticals where electron density modulation plays a critical role in biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine serves as a versatile handle for further functionalization, enabling chemists to design molecules with tailored properties. For instance, the reduction of nitro groups to amino groups can open up new avenues for drug development, particularly in the realm of anticancer and anti-inflammatory agents.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in human diseases. The combination of chloro and nitro substituents provides a scaffold that can be modified to enhance binding affinity and selectivity. This has led to several promising candidates entering preclinical studies for conditions ranging from infectious diseases to chronic disorders.

The agrochemical industry has also recognized the value of 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine as a precursor for developing novel pesticides and herbicides. Its structural motifs are reminiscent of established bioactive compounds that exhibit potent activity against pests while maintaining environmental safety profiles. By incorporating this compound into larger molecular systems, researchers aim to create next-generation agrochemicals that offer improved efficacy and reduced toxicity.

Advances in computational chemistry have further accelerated the exploration of 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine's potential. Molecular modeling studies have provided insights into how modifications to its structure can influence its biological activity. These predictions are now being validated through experimental synthesis and biological testing, fostering a synergistic approach between theoretical and practical research.

The compound's stability under various conditions makes it a reliable choice for industrial applications as well. Its resistance to degradation under thermal and chemical stress ensures that it remains effective throughout the synthesis process. This stability is crucial for large-scale production where consistency is paramount.

Looking ahead, the future prospects for 4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine appear promising. Ongoing research is focused on expanding its utility beyond traditional pharmaceuticals and agrochemicals into areas such as materials science and specialty chemicals. The versatility of its structure allows it to serve as a platform for innovation across multiple disciplines.

In conclusion,4-Chloro-3-nitro-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261607-49-1) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and industrial applications. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges in health and agriculture.